Cas no 1604454-60-5 (4-methyl-3-(2S)-pyrrolidin-2-yl-4H-1,2,4-triazole)

• Product Name: 4-methyl-3-(2S)-pyrrolidin-2-yl-4H-1,2,4-triazole
• CAS No: 1604454-60-5
• MF: C₇H₁₂N₄
• MW: 152.196980476379
• MDL: MFCD33020616
• CID: 5302850
• PubChem ID: 92615030
• Update Time: 2025-05-20

4-methyl-3-(2S)-pyrrolidin-2-yl-4H-1,2,4-triazole Chemical and Physical Properties

Names and Identifiers

• 4-methyl-3-[(2S)-pyrrolidin-2-yl]-4H-1,2,4-triazole
• 4-methyl-3-[(2S)-pyrrolidin-2-yl]-1,2,4-triazole
• 4H-1,2,4-Triazole, 4-methyl-3-(2S)-2-pyrrolidinyl-
• 4-methyl-3-(2S)-pyrrolidin-2-yl-4H-1,2,4-triazole

• MDL： MFCD33020616
• Inchi： 1S/C7H12N4/c1-11-5-9-10-7(11)6-3-2-4-8-6/h5-6,8H,2-4H2,1H3/t6-/m0/s1
• InChI Key： XDUNSNMMXUKPIN-LURJTMIESA-N
• SMILES： N1CCC[C@H]1C1=NN=CN1C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 138
• XLogP3: -0.6
• Topological Polar Surface Area: 42.7

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on 4-methyl-3-(2S)-pyrrolidin-2-yl-4H-1,2,4-triazole

Comprehensive Overview of 4-methyl-3-(2S)-pyrrolidin-2-yl-4H-1,2,4-triazole (CAS No. 1604454-60-5): Structure, Applications, and Research Insights

The compound 4-methyl-3-(2S)-pyrrolidin-2-yl-4H-1,2,4-triazole (CAS No. 1604454-60-5) is a heterocyclic organic molecule featuring a unique fusion of pyrrolidine and 1,2,4-triazole rings. Its stereospecific (2S)-pyrrolidin-2-yl configuration and 4-methyl substitution render it a valuable scaffold in medicinal chemistry and material science. This article delves into its structural attributes, synthetic pathways, and emerging applications, addressing trending queries such as "triazole derivatives in drug discovery" and "chiral pyrrolidine applications."

Structurally, the molecule's 1,2,4-triazole core is known for its electron-rich nitrogen atoms, enabling hydrogen bonding and metal coordination—properties critical for designing enzyme inhibitors or catalysts. The pyrrolidine moiety introduces chirality, making it relevant for asymmetric synthesis, a hot topic in "green chemistry" discussions. Researchers increasingly explore such hybrids to address challenges like "bioavailability enhancement" and "targeted drug delivery," aligning with the demand for precision therapeutics.

Synthetic routes to CAS 1604454-60-5 often involve multi-step protocols, including cyclization of hydrazine derivatives with pyrrolidine-containing precursors. Recent studies highlight microwave-assisted synthesis as a sustainable alternative, reducing reaction times—a nod to the "energy-efficient synthesis" trend. Analytical characterization via NMR, HPLC, and X-ray crystallography confirms its purity and stereochemistry, ensuring reproducibility for industrial-scale production.

In pharmaceuticals, 4-methyl-3-(2S)-pyrrolidin-2-yl-4H-1,2,4-triazole derivatives are investigated for their potential as kinase inhibitors or GPCR modulators, addressing "next-generation anticancer agents." Its triazole ring's metabolic stability also makes it a candidate for "prolonged-action formulations," a key focus in chronic disease management. Meanwhile, material scientists leverage its rigid framework to develop high-performance polymers with thermal resistance, answering queries on "advanced polymer additives."

Environmental and regulatory perspectives emphasize the compound's low ecotoxicity, fitting "sustainable chemical design" principles. Computational studies (molecular docking and QSAR) predict its interactions with biological targets, streamlining R&D workflows—a response to the "AI in drug discovery" boom. As patents and publications around CAS 1604454-60-5 grow, its role in "fragment-based drug design" and "catalysis" continues to expand.

In conclusion, 4-methyl-3-(2S)-pyrrolidin-2-yl-4H-1,2,4-triazole exemplifies the convergence of structural ingenuity and multidisciplinary utility. Its adaptability to "precision medicine" and "smart materials" positions it at the forefront of innovation, resonating with both academic and industrial research priorities.